Cas no 62470-53-5 (1,3,7,9-tetrachlorodibenzo-p-dioxin)

1,3,7,9-Tetrachlorodibenzo-p-dioxin (1,3,7,9-TCDD) is a polychlorinated dibenzo-p-dioxin (PCDD) compound characterized by its four chlorine substituents at the 1, 3, 7, and 9 positions. This structural configuration contributes to its stability and persistence in environmental matrices, making it a subject of interest in environmental chemistry and toxicology studies. As a member of the dioxin family, it is primarily utilized in research settings to investigate the behavior, fate, and effects of chlorinated dioxins. Its well-defined chlorination pattern allows for precise analytical applications, serving as a reference standard in gas chromatography-mass spectrometry (GC-MS) for the identification and quantification of dioxin-related compounds in complex samples.

1,3,7,9-tetrachlorodibenzo-p-dioxin structure

62470-53-5 structure

Product Name:1,3,7,9-tetrachlorodibenzo-p-dioxin

CAS No:62470-53-5

MF:C₁₂H₄Cl₄O₂

MW:321.970959663391

CID:956694

PubChem ID:44069

Update Time:2025-05-30

1,3,7,9-tetrachlorodibenzo-p-dioxin Chemical and Physical Properties

Names and Identifiers

- 1,3,7,9-tetrachlorodibenzo-p-dioxin
- 1,3,7,9-tetrachlorodibenzodioxin
- Dibenzo-p-dioxin, 1,3,7,9-tetrachloro
- 116889-70-4
- 0F575L1CA4
- 62470-53-5
- PCDD 45
- 1,3,7,9-TETRACHLORODIBENZO(1,4)DIOXIN
- SCHEMBL8952194
- DB-190739
- NS00122570
- 1,3,7,9-TCDD
- Q27236705
- 1,3,7,9-Tetrachlorooxanthrene #
- JMGYHLJVDHUACM-UHFFFAOYSA-N
- Dibenzo(b,e)(1,4)dioxin, 1,3,7,9-tetrachloro-
- 1,3,7,9-Tetrachlorooxanthrene
- UNII-0F575L1CA4
- DTXSID3074070
- Inchi： 1S/C12H4Cl4O2/c13-5-1-7(15)11-9(3-5)17-10-4-6(14)2-8(16)12(10)18-11/h1-4H
- InChI Key： JMGYHLJVDHUACM-UHFFFAOYSA-N
- SMILES： ClC1=CC(=CC2=C1OC1C(=CC(=CC=1O2)Cl)Cl)Cl

Computed Properties

Exact Mass: 319.89672
Monoisotopic Mass: 319.896540g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 18
Rotatable Bond Count: 0
Complexity: 289
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 6.3
Topological Polar Surface Area: 18.5Å²

Experimental Properties

Density: 1.6430 (estimate)
Melting Point: 189.36°C (estimate)
Boiling Point: 407.62°C (rough estimate)
Refractive Index: 1.6430 (estimate)
PSA: 18.46

1,3,7,9-tetrachlorodibenzo-p-dioxin Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	T291328-1mg	1,3,7,9-Tetrachlorodibenzo-p-dioxin	62470-53-5		1mg	$190.00	2023-05-17
TRC	T291328-10mg	1,3,7,9-Tetrachlorodibenzo-p-dioxin	62470-53-5		10mg	$1499.00	2023-05-17